Cas no 851475-58-6 (N-[(3beta)-3-Hydroxy-28-oxoolean-12-en-28-yl]-glycine)

• Product Name: N-[(3beta)-3-Hydroxy-28-oxoolean-12-en-28-yl]-glycine
• CAS No: 851475-58-6
• MF: C₃₂H₅₁NO₄
• MW: 513.751650094986
• CID: 68994
• Update Time: 2024-01-24

N-[(3beta)-3-Hydroxy-28-oxoolean-12-en-28-yl]-glycine Chemical and Physical Properties

Names and Identifiers

• N-[(3beta)-3-Hydroxy-28-oxoolean-12-en-28-yl]-glycine
• N-[(3β)-3-Hydroxy-28-oxoolean-12-en-28-yl]glycine
• N-[(3Β)-3-HYDROXY-28-OXOOLEAN-12-EN-28-YL]-GLYCINE
• Glycine, N-[(3β)-3-hydroxy-28-oxoolean-12-en-28-yl]-
• N-[(3beta)-3-Hydroxy-28-oxoolean-12-en-28-yl]-glycine USP/EP/BP
• Glycine, N-[(3b)-3-hydroxy-28-oxoolean-12-en-28-yl]-

• Inchi： 1S/C32H51NO4/c1-27(2)14-16-32(26(37)33-19-25(35)36)17-15-30(6)20(21(32)18-27)8-9-23-29(5)12-11-24(34)28(3,4)22(29)10-13-31(23,30)7/h8,21-24,34H,9-19H2,1-7H3,(H,33,37)(H,35,36)/t21-,22-,23+,24-,29-,30+,31+,32-/m0/s1
• InChI Key： FOBHBBTYJRZXOU-HLGZDHECSA-N
• SMILES： C1C[C@@]2([C@@]3([H])CC=C4[C@]5([C@](C(NCC(=O)O)=O)(CCC(C)(C)C5)CC[C@@]4(C)[C@]3(C)CC[C@@]2([H])C(C)(C)[C@H]1O)[H])C

Computed Properties

• Exact Mass: 513.382
• Monoisotopic Mass: 513.382
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 37
• Rotatable Bond Count: 3
• Complexity: 1010
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.6A^2

Experimental Properties

• Density: 1.13
• Boiling Point: 654.4 °C at 760 mmHg
• Flash Point: 349.6 °C
• Refractive Index: 1.563
• PSA: 90.12000
• LogP: 7.19010